Cas no 511533-50-9 (1H-Pyrazole-5-carbonyl chloride, 1-(2-chlorophenyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-5-carbonyl chloride, 1-(2-chlorophenyl)-3-(trifluoromethyl)-
• CAS No: 511533-50-9
• MF: C₁₁H₅Cl₂F₃N₂O
• MW: 309.071410894394
• MDL: MFCD26389303
• CID: 1570722
• PubChem ID: 57458238
• Update Time: 2025-05-19

1H-Pyrazole-5-carbonyl chloride, 1-(2-chlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonyl chloride, 1-(2-chlorophenyl)-3-(trifluoromethyl)-
• 1-(2-chlorophenyl)-3-trifluoromethyl-1H-pyrazole-5-carbonyl chloride
• 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonyl chloride
• SCHEMBL951285
• MFCD26389303
• DTXSID301154388
• DB-353859
• 511533-50-9
• 2-(2-chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonyl chloride
• 1-(2-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride
• 1-(2-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonylchloride
• 2-(2-CHLOROPHENYL)-5-(TRIFLUOROMETHYL)PYRAZOLE-3-CARBONYL CHLORIDE

• MDL： MFCD26389303
• Inchi： 1S/C11H5Cl2F3N2O/c12-6-3-1-2-4-7(6)18-8(10(13)19)5-9(17-18)11(14,15)16/h1-5H
• InChI Key： KYLBVXFZVFCCJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C(=O)Cl)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 307.97325
• Monoisotopic Mass: 307.9731027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Additional information on 1H-Pyrazole-5-carbonyl chloride, 1-(2-chlorophenyl)-3-(trifluoromethyl)-

Recent Advances in the Study of 1H-Pyrazole-5-carbonyl chloride, 1-(2-chlorophenyl)-3-(trifluoromethyl)- (CAS: 511533-50-9)

The compound 1H-Pyrazole-5-carbonyl chloride, 1-(2-chlorophenyl)-3-(trifluoromethyl)- (CAS: 511533-50-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its pyrazole core and trifluoromethyl group, has been explored for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the design of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 511533-50-9 as inhibitors of protein kinases involved in cancer cell proliferation. The researchers synthesized a series of analogs and evaluated their inhibitory activity against a panel of kinases, identifying several compounds with nanomolar potency. The presence of the trifluoromethyl group was found to enhance binding affinity, likely due to its electron-withdrawing properties and ability to form hydrophobic interactions with the kinase active site.

In addition to its applications in oncology, 511533-50-9 has been investigated for its potential in antimicrobial drug development. A recent preprint on bioRxiv described the use of this compound as a building block for the synthesis of novel antibiotics targeting multidrug-resistant bacterial strains. The study reported that derivatives of 1H-Pyrazole-5-carbonyl chloride exhibited broad-spectrum activity against Gram-positive and Gram-negative pathogens, with minimal cytotoxicity toward mammalian cells.

The synthetic versatility of 511533-50-9 has also been a focus of recent research. A 2024 paper in Organic Letters detailed a novel, scalable method for the preparation of this compound, optimizing reaction conditions to improve yield and purity. The authors emphasized the importance of controlling moisture during the synthesis, as the carbonyl chloride moiety is highly reactive toward nucleophiles. This advancement is expected to facilitate broader access to 511533-50-9 for research and development purposes.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 511533-50-9. Pharmacokinetic studies have indicated that some derivatives exhibit poor aqueous solubility, necessitating further structural modifications or formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1H-Pyrazole-5-carbonyl chloride, 1-(2-chlorophenyl)-3-(trifluoromethyl)- (CAS: 511533-50-9) represents a valuable scaffold in medicinal chemistry, with demonstrated potential across multiple therapeutic areas. Continued investigation into its structure-activity relationships and optimization of its physicochemical properties will be crucial for realizing its full therapeutic potential. The compound's unique chemical features and biological activities make it a compelling subject for future research in drug discovery and development.